Cas no 1270372-80-9 (1-(2-chloro-4,5-difluorophenyl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(2-chloro-4,5-difluorophenyl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1270372-80-9
• MF: C₈H₅ClF₅N
• MW: 245.577018499374
• CID: 6424213
• PubChem ID: 77127773
• Update Time: 2025-06-10

1-(2-chloro-4,5-difluorophenyl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4,5-difluorophenyl)-2,2,2-trifluoroethan-1-amine
• EN300-1928694
• 1270372-80-9

• Inchi： 1S/C8H5ClF5N/c9-4-2-6(11)5(10)1-3(4)7(15)8(12,13)14/h1-2,7H,15H2
• InChI Key： XZEWCFWCBSPBPE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(C(F)(F)F)N)F)F

Computed Properties

• Exact Mass: 245.0030677g/mol
• Monoisotopic Mass: 245.0030677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-4,5-difluorophenyl)-2,2,2-trifluoroethan-1-amine

Comprehensive Overview of 1-(2-chloro-4,5-difluorophenyl)-2,2,2-trifluoroethan-1-amine (CAS No. 1270372-80-9)

The compound 1-(2-chloro-4,5-difluorophenyl)-2,2,2-trifluoroethan-1-amine (CAS No. 1270372-80-9) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a chloro-difluorophenyl backbone and a trifluoroethylamine moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel small-molecule inhibitors and fluorinated drug candidates, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on fluorinated compounds for their enhanced metabolic stability and bioavailability. The presence of multiple fluorine atoms in 1-(2-chloro-4,5-difluorophenyl)-2,2,2-trifluoroethan-1-amine contributes to its lipophilicity, a critical factor in drug design. This property is particularly relevant for targeting CNS disorders and enzyme modulation, topics frequently searched in academic and industrial databases. The compound's CAS No. 1270372-80-9 is often queried alongside terms like "fluorinated building blocks" and "amine derivatives in drug discovery," reflecting its niche applications.

From a synthetic chemistry perspective, 1-(2-chloro-4,5-difluorophenyl)-2,2,2-trifluoroethan-1-amine serves as a versatile scaffold for cross-coupling reactions and chiral resolution studies. Its electron-withdrawing groups (e.g., chloro and fluoro substituents) enable selective functionalization, a feature highlighted in recent publications on catalysis and green chemistry. These areas resonate with current trends in sustainable synthesis, a hot topic among researchers optimizing atom economy and reaction efficiency.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, have been investigated for QSAR modeling applications. Such data is crucial for AI-driven drug discovery platforms, where users frequently search for "predictive ADME tools" and "fluorine impact on potency." Notably, the trifluoroethylamine segment in CAS No. 1270372-80-9 is analogous to motifs found in FDA-approved drugs, sparking interest in patent landscaping and IP strategy discussions.

Analytical characterization of 1-(2-chloro-4,5-difluorophenyl)-2,2,2-trifluoroethan-1-amine typically involves NMR spectroscopy (particularly ¹⁹F-NMR) and LC-MS, techniques widely covered in methodology-focused queries. The compound's stability under various pH conditions—another frequently searched topic—makes it suitable for formulation studies in preclinical development. Its compatibility with continuous flow chemistry systems further enhances its appeal for industrial-scale production.

Emerging applications of this amine derivative include its use in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, areas dominating recent scientific literature. The chloro-difluorophenyl ring system’s conformational rigidity is being exploited to improve target engagement, a key metric in high-throughput screening campaigns. These aspects position CAS No. 1270372-80-9 as a compound of interest for both academic labs and biotech startups exploring undruggable targets.

In conclusion, 1-(2-chloro-4,5-difluorophenyl)-2,2,2-trifluoroethan-1-amine represents a multifaceted tool in modern chemistry, bridging medicinal chemistry, process optimization, and materials science. Its recurring appearance in patent filings and journal articles underscores its relevance to contemporary research challenges, particularly those related to selective fluorination and scaffold diversification—topics consistently trending in chemical databases and AI-assisted search platforms.